Cas no 2171276-54-1 (tert-butyl (1S,4S)-5-(chlorosulfonyl)-2,5-diazabicyclo2.2.1heptane-2-carboxylate)

• Product Name: tert-butyl (1S,4S)-5-(chlorosulfonyl)-2,5-diazabicyclo2.2.1heptane-2-carboxylate
• CAS No: 2171276-54-1
• MF: C₁₀H₁₇ClN₂O₄S
• MW: 296.770980596542
• CID: 5154668
• PubChem ID: 132398684
• Update Time: 2025-06-08

tert-butyl (1S,4S)-5-(chlorosulfonyl)-2,5-diazabicyclo2.2.1heptane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (1S,4S)-5-(chlorosulfonyl)-2,5-diazabicyclo[2.2.1]heptane-2-carboxylate
• tert-butyl (1S,4S)-5-(chlorosulfonyl)-2,5-diazabicyclo2.2.1heptane-2-carboxylate

• Inchi： 1S/C10H17ClN2O4S/c1-10(2,3)17-9(14)12-5-8-4-7(12)6-13(8)18(11,15)16/h7-8H,4-6H2,1-3H3/t7-,8-/m0/s1
• InChI Key： BNLZOODZISTMKV-YUMQZZPRSA-N
• SMILES： [C@]12([H])C[C@]([H])(N(S(Cl)(=O)=O)C1)CN2C(OC(C)(C)C)=O

Additional information on tert-butyl (1S,4S)-5-(chlorosulfonyl)-2,5-diazabicyclo2.2.1heptane-2-carboxylate

tert-butyl (1S,4S)-5-(chlorosulfonyl)-2,5-diazabicyclo[2.2.1]heptane-2-carboxylate (CAS No. 2171276-54-1): A Comprehensive Overview

tert-butyl (1S,4S)-5-(chlorosulfonyl)-2,5-diazabicyclo[2.2.1]heptane-2-carboxylate (CAS No. 2171276-54-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential applications. This compound belongs to the class of bicyclic amines and features a tert-butyl ester group, a chlorosulfonyl functional group, and a diazabicyclo[2.2.1]heptane core. These structural elements contribute to its stability and reactivity, making it a valuable intermediate in the synthesis of various bioactive molecules.

The chlorosulfonyl group in tert-butyl (1S,4S)-5-(chlorosulfonyl)-2,5-diazabicyclo[2.2.1]heptane-2-carboxylate is particularly noteworthy for its reactivity in nucleophilic substitution reactions. This functional group can be readily converted into other useful derivatives, such as sulfonamides and sulfonates, which are essential in the development of pharmaceuticals and agrochemicals. The diazabicyclo[2.2.1]heptane core provides additional structural rigidity and conformational stability, which can be crucial for optimizing the pharmacokinetic and pharmacodynamic properties of drug candidates.

Recent studies have explored the potential of tert-butyl (1S,4S)-5-(chlorosulfonyl)-2,5-diazabicyclo[2.2.1]heptane-2-carboxylate in various therapeutic areas. For instance, a 2023 study published in the Journal of Medicinal Chemistry investigated its use as a scaffold for the development of novel antiviral agents targeting RNA viruses. The researchers found that compounds derived from this scaffold exhibited potent antiviral activity against several RNA viruses, including influenza and SARS-CoV-2, with minimal cytotoxicity.

In another study published in the Bioorganic & Medicinal Chemistry Letters, tert-butyl (1S,4S)-5-(chlorosulfonyl)-2,5-diazabicyclo[2.2.1]heptane-2-carboxylate was used as a key intermediate in the synthesis of selective serotonin reuptake inhibitors (SSRIs). The resulting compounds showed promising antidepressant activity in preclinical models, suggesting potential applications in the treatment of mood disorders.

The synthetic accessibility of tert-butyl (1S,4S)-5-(chlorosulfonyl)-2,5-diazabicyclo[2.2.1]heptane-2-carboxylate has also been a focus of recent research efforts. A 2023 paper in the Tetrahedron Letters described an efficient and scalable synthetic route to this compound using palladium-catalyzed cross-coupling reactions and subsequent functional group transformations. This method provides a robust platform for the large-scale production of this valuable intermediate.

In addition to its pharmaceutical applications, tert-butyl (1S,4S)-5-(chlorosulfonyl)-2,5-diazabicyclo[2.2.1]heptane-2-carboxylate has shown promise in other areas of chemical research. For example, it has been used as a building block in the synthesis of polymers with unique mechanical properties and as a ligand in coordination chemistry to form metal complexes with interesting catalytic activities.

The versatility of tert-butyl (1S,4S)-5-(chlorosulfonyl)-2,5-diazabicyclo[2.2.1]heptane-2-carboxylate is further highlighted by its potential use in materials science. A 2023 study published in the Journal of Materials Chemistry C demonstrated that this compound can be incorporated into polymer matrices to enhance their thermal stability and mechanical strength. These findings open up new avenues for the development of advanced materials with tailored properties for various industrial applications.

In conclusion, tert-butyl (1S,4S)-5-(chlorosulfonyl)-2,5-diazabicyclo[2.2.1]heptane-2-carboxylate (CAS No. 2171276-54-1) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features and synthetic accessibility make it an attractive candidate for further exploration in medicinal chemistry, materials science, and beyond. As research continues to uncover new applications and optimize existing ones, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.